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Compound of Interest

1-Tosyl-3,4-dihydro-1H-
Compound Name:
benzo[b]azepin-5(2H)-one

Cat. No.: B058224

Introduction

The benzazepinone scaffold is a privileged heterocyclic motif that has garnered significant
attention in medicinal chemistry due to its diverse pharmacological activities. This seven-
membered nitrogen-containing ring fused to a benzene ring provides a versatile template for
the design of novel therapeutic agents targeting a range of biological entities, including
enzymes and G-protein coupled receptors. This technical guide provides an in-depth overview
of the discovery and development of novel benzazepinone derivatives, with a focus on their
synthesis, biological evaluation, and mechanisms of action. The content is tailored for
researchers, scientists, and drug development professionals engaged in the pursuit of
innovative therapeutics.

Benzazepine derivatives have shown promise in a variety of therapeutic areas, including as
antidepressants, antihypertensives, anti-ischemic agents, and anorectics. Recent research has
highlighted their potential as inhibitors of enzymes such as glycogen phosphorylase (GP) for
the treatment of type 2 diabetes and Rho-associated coiled-coil containing protein kinase
(ROCK) for various indications. This guide will delve into the specifics of these promising
applications, presenting key data and experimental methodologies to facilitate further research
and development in this exciting field.
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Synthesis of Novel Benzazepinone Derivatives

The synthesis of benzazepinone derivatives is a critical aspect of their development as
therapeutic agents. Various synthetic strategies have been employed to construct the core
benzazepinone ring system and to introduce diverse substituents that modulate the
pharmacological properties of the resulting compounds.

A common approach to the synthesis of dibenzoxazepinone derivatives, a class of compounds
structurally related to benzazepinones, is outlined in the workflow below. This multi-step
synthesis typically begins with commercially available starting materials and involves key
transformations such as substitution, reduction, and cyclization to build the heterocyclic core.
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Substitution Reaction
(1-fluoro-2,4-dinitrobenzene Reduction Cyclization
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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